N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-25-15-9-7-13(8-10-15)17(23)12-20-19(24)16-11-21-22-18(16)14-5-3-2-4-6-14/h2-11,17,23H,12H2,1H3,(H,20,24)(H,21,22)
• InChI Key: PUDBULXCWVSACP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNC(=O)C2=C(NN=C2)C3=CC=CC=C3)O
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase. This compound has gained interest in the scientific community due to its potential therapeutic applications in the treatment of various diseases, such as cancer, hypertension, and ischemic stroke. In

Mechanism of Action

N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide inhibits the enzyme 20-HETE synthase, which is responsible for the synthesis of 20-hydroxyeicosatetraenoic acid (20-HETE). 20-HETE is a potent vasoconstrictor and plays a role in the regulation of blood pressure. By inhibiting 20-HETE synthesis, N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide reduces vasoconstriction and lowers blood pressure. Additionally, 20-HETE has been implicated in the growth and proliferation of cancer cells, and by inhibiting its synthesis, N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide can inhibit cancer cell growth.
Biochemical and Physiological Effects:
N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting 20-HETE synthesis, N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. This effect may contribute to its anti-cancer properties. N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has also been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects in ischemic stroke.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide is its selectivity for 20-HETE synthase, which reduces the likelihood of off-target effects. However, N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has relatively low solubility in water, which can make it difficult to work with in certain experiments. Additionally, N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several potential future directions for research on N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide. One area of interest is the development of more potent and selective inhibitors of 20-HETE synthase. Additionally, further studies are needed to explore the potential therapeutic applications of N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide in various diseases, such as cancer and hypertension. Finally, more research is needed to understand the mechanisms underlying the neuroprotective effects of N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide in ischemic stroke.

Synthesis Methods

The synthesis of N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide involves the condensation of 4-methoxyphenylacetic acid with 2-hydroxyethyl hydrazine to form the corresponding hydrazone. The resulting hydrazone is then treated with phenyl isocyanate to yield N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide. The purity of the compound is typically confirmed by high-performance liquid chromatography (HPLC) analysis.

Scientific Research Applications

N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has been shown to reduce blood pressure in animal models of hypertension, making it a potential treatment for hypertension. Furthermore, N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-5-phenyl-1H-pyrazole-4-carboxamide has been shown to reduce brain damage in animal models of ischemic stroke, suggesting its potential use as a neuroprotective agent.